Cas no 55258-78-1 ([1,1'-Biphenyl]-2-ol,4-(1-methylethyl)-)

• Product Name: [1,1'-Biphenyl]-2-ol,4-(1-methylethyl)-
• CAS No: 55258-78-1
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 377707
• PubChem ID: 6453157
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-ol,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,4-(1-methylethyl)-
• 2-phenyl-5-propan-2-ylphenol
• 4-(1-methylethyl)[1,1'-biphenyl]-2-ol
• 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
• 4-(1-methylethyl)biphenyl-2-ol
• 55258-78-1
• SCHEMBL11951626
• EINECS 259-557-5
• HQNURLCJEISYIP-UHFFFAOYSA-N
• NS00033277
• 2-hydroxy-4-isopropylbiphenyl
• DTXSID60203772

• Inchi： 1S/C15H16O/c1-11(2)13-8-9-14(15(16)10-13)12-6-4-3-5-7-12/h3-11,16H,1-2H3
• InChI Key： HQNURLCJEISYIP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23